Cas no 690270-91-8 (Cytidine,4'-C-azido-,5'-heptanoate)

Cytidine,4'-C-azido-,5'-heptanoate structure
690270-91-8 structure
Product Name:Cytidine,4'-C-azido-,5'-heptanoate
CAS No:690270-91-8
MF:C16H24N6O6
MW:396.398363113403
CID:6968719
PubChem ID:175678125
Update Time:2025-08-07

Cytidine,4'-C-azido-,5'-heptanoate Chemical and Physical Properties

Names and Identifiers

    • 690270-91-8
    • Cytidine,4'-C-azido-,5'-heptanoate
    • Inchi: 1S/C16H24N6O6/c1-2-3-4-5-6-11(23)27-9-16(20-21-18)13(25)12(24)14(28-16)22-8-7-10(17)19-15(22)26/h7-8,12-14,24-25H,2-6,9H2,1H3,(H2,17,19,26)/t12-,13+,14-,16-/m1/s1
    • InChI Key: OBQJQGUEBWYSFY-HLPPOEQASA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@]1(COC(CCCCCC)=O)N=[N+]=[N-])O)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 396.17573251Da
  • Monoisotopic Mass: 396.17573251Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 149Ų

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